Cas no 179113-91-8 (N-Arachidonylglycine)

• Product Name: N-Arachidonylglycine
• CAS No: 179113-91-8
• MF: C₂₂H₃₅NO₃
• MW: 361.518206834793
• CID: 137479
• PubChem ID: 5283389
• Update Time: 2025-05-26

N-Arachidonylglycine Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(5Z,8Z,11Z,14Z)-1-oxo-5,8,11,14-eicosatetraen-1-yl]-
• Arachidonoyl Glycine
• N-ARACHIDONYLGLYCINE
• N-Arachidonylglycine,N-(1-oxo-5Z,8Z,11Z,14Z-eicosatetraenyl)glycine
• N-(1-oxo-5Z,8Z,11Z,14Z-eicosatetraenyl)glycine
• NAGLY
• N-Arachidonoylglycine
• Arachidonyl Glycine
• NAGly, CID 5283389
• N-Arachidonoyl glycine (solution in ethanol)
• N-ARACHIDONYL GLYCINE
• N-ARACHIDONOYL GLYCINE
• N-(1-oxo-5Z,8Z,11Z,14Z-eicosatetrae nyl)glycine
• CAS-179113-91-8
• NCGC00093582-05
• N-(5Z,8Z,11Z,14Z-eicosatetraenoyl)-glycine
• Q18378715
• Tox21_110070_1
• C22H35NO3
• N-arachidonyl-L-glycine
• AKOS024456602
• J-011429
• ((5Z,8Z,11Z,14Z)-Icosa-5,8,11,14-tetraenoylamino)-acetic acid
• ((5Z,8Z)-Icosa-5,8,11,14-tetraenoylamino)-acetic acid
• NCGC00093582-01
• SDCCGSBI-0050062.P002
• HMS1791I06
• NCGC00015042-02
• A 1977
• NCGC00015042-01
• UNII-5PB56SQA6E
• LP00074
• NCGC00015042-06
• NCGC00093582-08
• BSPBio_001444
• HMS3649B11
• SR-01000076205-5
• N-Arachidonylglycine (NAGly)
• 2-[[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyl]amino]acetic acid
• NCGC00015042-03
• N-[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyl]glycine
• NCGC00015042-08
• CHEBI:58961
• BML2-C05
• HMS1989I06
• LMFA08020003
• 179113-91-8
• NCGC00015042-10
• NCGC00093582-09
• NCGC00015042-05
• DTXCID3025124
• CCG-204169
• NCGC00015042-11
• SCHEMBL158050
• Tox21_110070
• NCGC00015042-07
• HMS3402I06
• NCGC00015042-09
• Glycine, N-((5Z,8Z,11Z,14Z)-1-oxo-5,8,11,14-eicosatetraen-1-yl)-
• NSC-746569
• EU-0100074
• NCGC00015042-04
• HMS1361I06
• 5PB56SQA6E
• GTPL3635
• NA-Gly
• Glycine, N-[(5Z,8Z,11Z,14Z)-1-oxo-5,8,11,14-eicosatetraen-1-yl]-
• NCGC00093582-07
• HY-103332
• N-[1-Oxo-5Z,8Z,11Z,14Z-eicosatetraenyl]glycine
• Lopac-A-1977
• arachidonoylglycine
• N-((5Z,8Z,11Z,14Z)-1-Oxo-5,8,11,14-eicosatetraen-1-yl)glycine
• DTXSID5045124
• HB0439
• SR-01000076205
• EX-A7999
• BRD-K51557114-001-02-1
• SR-01000076205-1
• IDI1_033914
• FA-029
• CS-0027664
• NCGC00093582-06
• CHEMBL161343
• Lopac0_000074
• MS-25730
• NSC746569
• NCGC00093582-04
• YLEARPUNMCCKMP-DOFZRALJSA-N
• BDBM50056486
• G13246
• DA-56008
• N-Arachidonylglycine

• Inchi： 1S/C22H35NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21(24)23-20-22(25)26/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-20H2,1H3,(H,23,24)(H,25,26)/b7-6-,10-9-,13-12-,16-15-
• InChI Key： YLEARPUNMCCKMP-DOFZRALJSA-N
• SMILES： O=C(CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC)NCC(=O)O

Computed Properties

• Exact Mass: 361.26200
• Monoisotopic Mass: 361.26169398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Color/Form: Gray white waxy solid
• Solubility: DMSO: >5 mg/mL, soluble
• PSA: 66.40000
• LogP: 5.72380
• Sensitiveness: Air Sensitive
• Solubility: Dissolved in DMSO, >5mg/ml

N-Arachidonylglycine Security Information

• Hazardous Material transportation number：UN 1593 6.1 / PGIII
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：−20°C
• Safety Term：S22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Arachidonylglycine

N-Arachidonylglycine (CAS No. 179113-91-8): An Overview of a Promising Compound in the Endocannabinoid System

N-Arachidonylglycine (NAGly), with the chemical formula C₂₃H₄₀NO₃ and CAS number 179113-91-8, is a naturally occurring endogenous fatty acid amide that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is structurally related to other well-known endocannabinoids such as anandamide (AEA) and 2-arachidonoylglycerol (2-AG), which are key players in the endocannabinoid system (ECS). The ECS is a complex cell-signaling network that plays a crucial role in various physiological processes, including pain sensation, mood regulation, and appetite control.

The discovery and characterization of N-Arachidonylglycine have opened new avenues for understanding the intricate mechanisms of the ECS. Recent studies have shown that NAGly exhibits unique pharmacological properties that distinguish it from other endocannabinoids. Unlike AEA and 2-AG, which primarily activate cannabinoid receptors CB1 and CB2, NAGly has been found to act as an indirect agonist of these receptors through its interaction with fatty acid amide hydrolase (FAAH), an enzyme responsible for the degradation of AEA.

Inhibition of FAAH by NAGly leads to increased levels of AEA in the brain, thereby enhancing the overall activity of the ECS. This mechanism has been implicated in various therapeutic applications, particularly in the management of pain and inflammation. For instance, a study published in the Journal of Pharmacology and Experimental Therapeutics demonstrated that NAGly significantly reduced nociceptive responses in animal models of neuropathic pain. The researchers found that NAGly's analgesic effects were mediated through its ability to inhibit FAAH and subsequently increase AEA levels.

Beyond its role in pain management, N-Arachidonylglycine has also shown promise in the treatment of anxiety and depression. A study conducted by researchers at the University of California, Irvine, found that NAGly administration led to a reduction in anxiety-like behaviors in mice. The study suggested that NAGly's anxiolytic effects may be attributed to its ability to modulate serotonin levels in the brain, a neurotransmitter known to play a critical role in mood regulation.

In addition to its direct effects on the ECS, NAGly has been investigated for its potential anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. A study published in Inflammation Research reported that NAGly treatment reduced inflammation markers such as TNF-α and IL-6 in both in vitro and in vivo models of inflammation. These findings suggest that NAGly may have therapeutic potential as an anti-inflammatory agent.

The safety profile of N-Arachidonylglycine is another important aspect that has been extensively studied. Preclinical studies have generally shown that NAGly is well-tolerated at therapeutic doses, with minimal side effects. However, further clinical trials are needed to fully assess its safety and efficacy in human subjects. Ongoing research is focused on optimizing the delivery methods and dosing regimens to maximize therapeutic benefits while minimizing potential adverse effects.

In conclusion, N-Arachidonylglycine (CAS No. 179113-91-8) represents a promising compound with a wide range of potential therapeutic applications. Its unique mechanism of action through FAAH inhibition makes it a valuable tool for modulating the endocannabinoid system and addressing various medical conditions. As research continues to uncover new insights into the ECS and its role in human health, compounds like NAGly are likely to play an increasingly important role in the development of novel treatments for pain, anxiety, depression, and inflammatory diseases.